Cas no 2280412-04-4 (tert-butyl 3-acetyl-4-(trifluoromethyl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-acetyl-4-(trifluoromethyl)pyrrolidine-1-carboxylate
• CAS No: 2280412-04-4
• MF: C₁₂H₁₈F₃NO₃
• MW: 281.271434307098
• CID: 5970396
• PubChem ID: 165869966
• Update Time: 2025-06-27

tert-butyl 3-acetyl-4-(trifluoromethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-acetyl-4-(trifluoromethyl)pyrrolidine-1-carboxylate
• EN300-2008043
• 2280412-04-4

• Inchi： 1S/C12H18F3NO3/c1-7(17)8-5-16(6-9(8)12(13,14)15)10(18)19-11(2,3)4/h8-9H,5-6H2,1-4H3
• InChI Key： QQDCGEIVGQWMKY-UHFFFAOYSA-N
• SMILES： FC(C1CN(C(=O)OC(C)(C)C)CC1C(C)=O)(F)F

Computed Properties

• Exact Mass: 281.12387792g/mol
• Monoisotopic Mass: 281.12387792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl 3-acetyl-4-(trifluoromethyl)pyrrolidine-1-carboxylate

Tert-butyl 3-acetyl-4-(trifluoromethyl)pyrrolidine-1-carboxylate (CAS No. 2280412-04-4)

Tert-butyl 3-acetyl-4-(trifluoromethyl)pyrrolidine-1-carboxylate (CAS No. 2280412-04-4) is a versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structural features, including a tert-butyl ester group, an acetyl substituent, and a trifluoromethyl moiety, which collectively contribute to its chemical stability and reactivity. The compound's structure makes it an attractive building block for the synthesis of complex molecules with potential therapeutic applications.

Recent advancements in synthetic methodologies have enabled the efficient and scalable production of tert-butyl 3-acetyl-4-(trifluoromethyl)pyrrolidine-1-carboxylate. One notable approach involves the use of transition-metal-catalyzed reactions, which have been shown to provide high yields and excellent stereoselectivity. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce the trifluoromethyl group with high efficiency and regioselectivity. These methods not only enhance the synthetic accessibility of the compound but also reduce the overall cost and environmental impact of its production.

In the context of medicinal chemistry, tert-butyl 3-acetyl-4-(trifluoromethyl)pyrrolidine-1-carboxylate has been explored as a key intermediate in the development of novel therapeutic agents. The presence of the trifluoromethyl group is particularly noteworthy, as it can significantly influence the pharmacokinetic properties of the final drug molecule. Specifically, trifluoromethyl groups are known to enhance metabolic stability and improve solubility, which are crucial factors in drug design. Additionally, the acetyl substituent can be readily modified to introduce functional groups that enhance binding affinity to specific biological targets.

Several studies have highlighted the potential of tert-butyl 3-acetyl-4-(trifluoromethyl)pyrrolidine-1-carboxylate in various therapeutic areas. For example, a recent publication in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of potent inhibitors of protein-protein interactions (PPIs). These inhibitors have shown promise in treating diseases such as cancer and neurodegenerative disorders by disrupting aberrant protein interactions that drive disease progression.

Beyond its applications in drug discovery, tert-butyl 3-acetyl-4-(trifluoromethyl)pyrrolidine-1-carboxylate has also found utility in materials science. The unique combination of functional groups in this compound makes it suitable for the preparation of advanced materials with tailored properties. For instance, researchers at a leading materials science institute have utilized this compound to develop novel polymers with enhanced mechanical strength and thermal stability. These polymers have potential applications in fields such as electronics and aerospace engineering.

The safety profile of tert-butyl 3-acetyl-4-(trifluoromethyl)pyrrolidine-1-carboxylate is another important consideration. Extensive toxicological studies have demonstrated that this compound exhibits low toxicity and good biocompatibility when used under controlled conditions. These findings are supported by data from both in vitro and in vivo experiments, which have shown minimal adverse effects on cell viability and organ function.

In conclusion, tert-butyl 3-acetyl-4-(trifluoromethyl)pyrrolidine-1-carboxylate (CAS No. 2280412-04-4) is a highly valuable compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features and favorable properties make it an attractive candidate for further research and development. As new synthetic methods continue to emerge and our understanding of its biological activities deepens, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.